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Compound of Interest

Compound Name:

N-

(Cyclopentyloxycarbonyloxy)succi

nimide

Cat. No.: B145441 Get Quote

Essential Safety and Handling Guide for N-
(Cyclopentyloxycarbonyloxy)succinimide
For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This guide provides immediate, essential safety and logistical information for handling N-
(Cyclopentyloxycarbonyloxy)succinimide (CAS No. 128595-07-3), including comprehensive

operational and disposal plans. Adherence to these procedures is critical for ensuring

laboratory safety and experimental integrity.

Hazard Identification and Classification
N-(Cyclopentyloxycarbonyloxy)succinimide is classified as a substance that causes skin

and serious eye irritation.[1] It is crucial to handle this compound with care, utilizing appropriate

personal protective equipment and following the outlined safety protocols.

Hazard Classification GHS Code Signal Word

Skin Irritation (Category 2) H315 Warning

Eye Irritation (Category 2) H319 Warning
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Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is essential to prevent exposure when

handling N-(Cyclopentyloxycarbonyloxy)succinimide.

PPE Category Specifications Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved goggles.

[1]

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and impervious

laboratory coat.[1][2]

Prevents skin contact and

subsequent irritation.

Respiratory Protection
Type N95 dust mask when

handling the solid powder.[2]

Avoids inhalation of dust

particles.

Safe Handling and Storage
Proper handling and storage are critical to maintain the stability of N-
(Cyclopentyloxycarbonyloxy)succinimide and ensure a safe laboratory environment.

Aspect Procedure

Handling

- Avoid all personal contact, including inhalation.

[3]- Work in a well-ventilated area, preferably in

a chemical fume hood.[2]- Avoid formation of

dust and aerosols.[4]- Wash hands thoroughly

after handling.[4]

Storage

- Store in a cool, dry, and well-ventilated place

at 2-8°C.[5]- Keep container tightly closed to

prevent moisture contamination, which can lead

to hydrolysis.[2][4]- Before opening, allow the

vial to warm to room temperature to prevent

condensation.[2]
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for at least 15

minutes.[1] Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[1]

Skin Contact

Take off contaminated clothing. Wash with

plenty of soap and water.[1] If skin irritation

occurs, get medical advice/attention.[1][2]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[1]

Spill Management
In the event of a spill, prompt and appropriate cleanup is necessary.

Spill Size Cleanup Procedure

Small Spills

For minor spills of solid material, carefully

sweep it up to avoid creating dust and place it in

a sealed, labeled container for disposal as

hazardous waste.[2][3]

Large Spills

For larger spills, prevent dispersal, sweep up

the material, and dispose of it as hazardous

waste according to local regulations.[2]

Operational Plan: Step-by-Step Handling Workflow
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The following diagram outlines the standard operating procedure for handling N-
(Cyclopentyloxycarbonyloxy)succinimide from receipt to disposal.

Figure 1. Workflow for Handling N-(Cyclopentyloxycarbonyloxy)succinimide

Preparation

Handling & Experimentation

Cleanup & Decontamination

Waste Disposal

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Workspace
(Fume Hood, Spill Kit Ready)

3. Equilibrate Reagent
(Allow vial to reach room temp.)

4. Weigh Solid Compound
(In fume hood, avoid dust)

5. Dissolve in Anhydrous Solvent
(e.g., DMSO, DMF)

Unused Solid Waste

6. Perform Experiment
(Under inert atmosphere if necessary)

7. Decontaminate Glassware
(Rinse with appropriate solvent)

Contaminated Liquid Waste

8. Clean Work Area
(Wipe down surfaces)

11. Dispose as Hazardous Waste
(Follow institutional guidelines)

9. Chemical Inactivation (Hydrolysis)
(Treat with 1M NaOH)

10. Neutralize Waste
(Adjust pH to 6-8 with HCl)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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